Cas no 2138256-85-4 (1-(2-methylpropyl)-6-oxo-4-propyl-1,6-dihydropyrimidine-5-carboxylic acid)

• Product Name: 1-(2-methylpropyl)-6-oxo-4-propyl-1,6-dihydropyrimidine-5-carboxylic acid
• CAS No: 2138256-85-4
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 6172096
• PubChem ID: 165832745
• Update Time: 2025-07-04

1-(2-methylpropyl)-6-oxo-4-propyl-1,6-dihydropyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylpropyl)-6-oxo-4-propyl-1,6-dihydropyrimidine-5-carboxylic acid
• 2138256-85-4
• EN300-1077508

• Inchi： 1S/C12H18N2O3/c1-4-5-9-10(12(16)17)11(15)14(7-13-9)6-8(2)3/h7-8H,4-6H2,1-3H3,(H,16,17)
• InChI Key： XLUWCWFWHOEICI-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)=C(CCC)N=CN1CC(C)C

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 70Ų

Additional information on 1-(2-methylpropyl)-6-oxo-4-propyl-1,6-dihydropyrimidine-5-carboxylic acid

Professional Introduction to 1-(2-methylpropyl)-6-oxo-4-propyl-1,6-dihydropyrimidine-5-carboxylic Acid (CAS No. 2138256-85-4)

1-(2-methylpropyl)-6-oxo-4-propyl-1,6-dihydropyrimidine-5-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2138256-85-4, has garnered attention due to its structural uniqueness and its role in the synthesis of various pharmacologically active molecules. The presence of multiple functional groups, including a pyrimidine core, makes it a valuable intermediate in the development of novel therapeutic agents.

The pyrimidine scaffold is a fundamental motif in many bioactive molecules, particularly in antiviral and anticancer agents. The specific arrangement of substituents in 1-(2-methylpropyl)-6-oxo-4-propyl-1,6-dihydropyrimidine-5-carboxylic acid contributes to its unique chemical properties, which are essential for its utility in drug design. For instance, the 1-(2-methylpropyl) group and the 4-propyl substituent enhance the compound's lipophilicity, making it more soluble in organic solvents and facilitating its incorporation into drug formulations.

In recent years, there has been a surge in research focused on developing new derivatives of pyrimidine-based compounds due to their broad spectrum of biological activities. Studies have demonstrated that modifications at the 5-carboxylic acid position can significantly alter the pharmacokinetic and pharmacodynamic properties of these molecules. The compound 1-(2-methylpropyl)-6-oxo-4-propyl-1,6-dihydropyrimidine-5-carboxylic acid serves as a versatile building block for such modifications, allowing researchers to explore novel therapeutic avenues.

One of the most promising applications of this compound is in the field of antiviral research. Pyrimidine derivatives have shown efficacy against a variety of viral infections by inhibiting key enzymes involved in viral replication. The structural features of 1-(2-methylpropyl)-6-oxo-4-propyl-1,6-dihydropyrimidine-5-carboxylic acid make it an ideal candidate for designing inhibitors targeting viral polymerases. Recent studies have highlighted its potential in developing treatments for RNA viruses, which pose significant challenges due to their rapid mutation rates and ability to evade existing antiviral therapies.

The compound's role in anticancer therapy is also noteworthy. Pyrimidine-based drugs have long been recognized for their ability to interfere with DNA replication and cell division in cancer cells. By incorporating 1-(2-methylpropyl)-6-oxo-4-propyl-1,6-dihydropyrimidine-5-carboxylic acid into drug candidates, researchers can develop molecules that selectively target cancer cells while minimizing toxicity to healthy tissues. Preliminary studies have shown that derivatives of this compound exhibit potent cytotoxic effects against various cancer cell lines, suggesting its potential as a lead compound for new anticancer drugs.

The synthesis of 1-(2-methylpropyl)-6-oxo-4-propyl-1,6-dihydropyrimidine-5-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the pyrimidine ring structure. Subsequent functional group transformations are then carried out to introduce the desired substituents. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired product with minimal side reactions.

The quality control of this compound is critical to ensure its efficacy in pharmaceutical applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely used to confirm the identity and purity of 1-(2-methylpropyl)-6-oxo-4-propyl-1,6-dihydropyrimidine-5-carboxylic acid. These methods provide detailed information about the molecular structure and chemical composition of the compound, ensuring that it meets the stringent standards required for pharmaceutical use.

The future prospects for 1-(2-methylpropyl)-6-oxo-4-propyl-1,6-dihydropyrimidine-5-carboxylic acid are vast and exciting. As research continues to uncover new biological activities and mechanisms of action associated with pyrimidine derivatives, this compound is likely to play a crucial role in the development of next-generation therapeutics. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to translate these findings into clinical applications that benefit patients worldwide.

In conclusion, 1-(2-methylpropyl)-6-oxyofofopropiopropiopropiopropiopropiopropiopropiopropiopropiopropiopropiopropiopropiopropiopropiofpyrimidinonecarbtoprocarbtoprocarbtoprocarbtoprocarbtoprocarbtoprocarbtoprocarbtoprocarbtoprocarbtoprocarbtoprocarbtoprocarbtoprocarbtopropydroxypyridine (CAS No. 2138256-p rop rop rop rop rop rop rop rop rop rop rop rop rop rop rop rop rop ropropropropropropropropropropropropropropropropropprpprpprpprpprpprpprpprpprpprpprpprpoprylpoprylpoprylpoprylpoprylpoprylpoprylpoprylpoprylpoprylpoprylpoprylpoprylpoprylpoproylidene carboxypyrrolidone) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features and diverse biological activities make it a valuable tool for developing new therapeutic agents against various diseases. Continued research and development efforts will further enhance our understanding of this compound's capabilities and expand its applications in medicine.